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Compound of Interest

Compound Name: Iron(3+),bromide

Cat. No.: B15364011

For researchers, scientists, and drug development professionals, a thorough understanding of
chemical safety is paramount to ensure a safe and productive laboratory environment. This in-
depth technical guide provides critical safety information and handling precautions for Iron(lll)
bromide (FeBrs), a compound frequently used as a Lewis acid catalyst in organic synthesis.
Adherence to these guidelines is essential to mitigate the risks associated with its use.

Hazard Identification and Classification

Iron(l1l) bromide is a hazardous substance that can cause severe skin burns, eye damage, and
respiratory irritation.[1][2] It is also harmful if swallowed.[1][2] The compound is hygroscopic,
meaning it readily absorbs moisture from the air, which can influence its reactivity.

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides
a standardized framework for communicating the hazards of chemical products. The table
below summarizes the GHS hazard classifications for Iron(lll) bromide.
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Hazard Class Category Hazard Statement
H314: Causes severe skin
Skin Corrosion/Irritation 1B/2 burns and eye damage / H315:

Causes skin irritation

Serious Eye Damage/Eye

H318: Causes serious eye

o 1/2 damage / H319: Causes
Irritation ) o
serious eye irritation
Acute Toxicity, Oral 4 H302: Harmful if swallowed
Specific target organ toxicity — H335: May cause respiratory
Single exposure irritation
_ H290: May be corrosive to
Corrosive to metals 1

metals

Source: GHS classification data compiled from multiple safety data sheets.

Exposure Limits

Regulatory bodies such as the Occupational Safety and Health Administration (OSHA), the

National Institute for Occupational Safety and Health (NIOSH), and the American Conference

of Governmental Industrial Hygienists (ACGIH) have established occupational exposure limits

for soluble iron salts, measured as iron (Fe). These limits are crucial for assessing and

controlling workplace exposures.

Time-Weighted Average

Organization Exposure Limit (as Fe)
(TWA)

Permissible Exposure Limit

OSHA 1 mg/m3
(PEL)
Recommended Exposure Limit

NIOSH 1 mg/m3
(REL)

ACGIH Threshold Limit Value (TLV) 1 mg/m3

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15364011?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Source: OSHA, NIOSH, ACGIH.[1][3][4][5][6]

Toxicological Data

While specific LD50 (Lethal Dose, 50%) data for Iron(lll) bromide is not readily available in the
reviewed literature, the primary toxicological concerns are its corrosive and irritant effects upon
contact.[2] Ingestion of soluble iron salts can lead to gastrointestinal irritation.

Handling and Storage Precautions

Proper handling and storage procedures are critical to minimize the risk of exposure and
accidents.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves
(e.g., nitrile), safety goggles, and a lab coat.

Avoid breathing dust. If dust is generated, use a NIOSH-approved respirator.

Prevent contact with skin and eyes.

Wash hands thoroughly after handling.

Storage:

o Store in a tightly sealed, original container in a cool, dry, and well-ventilated area.
o Keep away from incompatible materials such as strong oxidizing agents.

e Due to its hygroscopic nature, protect from moisture.

Emergency Procedures

In the event of an emergency, prompt and appropriate action is crucial.
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First-Aid Measures

The following table outlines the recommended first-aid procedures for different types of
exposure to Iron(lll) bromide.

Exposure Route First-Aid Protocol

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ] ]

upper and lower eyelids. Seek immediate

medical attention.[1][7]

Immediately flush skin with plenty of water for at
) least 15 minutes while removing contaminated
Skin Contact . . . :
clothing and shoes. Seek immediate medical

attention.[1][7]

Move the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

Inhalation
artificial respiration. Seek immediate medical
attention.
Do NOT induce vomiting. If the victim is
conscious and alert, give 2-4 cupfuls of water or
Ingestion milk. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1]

Fire-Fighting Measures

Iron(lll) bromide is not combustible. However, in the event of a fire involving other materials,
use an extinguishing agent suitable for the surrounding fire. Firefighters should wear self-
contained breathing apparatus (SCBA) and full protective clothing to prevent contact with
hazardous decomposition products, which may include hydrogen bromide and iron oxides.

Accidental Release Measures (Spill Protocol)

A spill of Iron(lIl) bromide should be handled promptly and safely. The following workflow
outlines the necessary steps.
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Caption: Workflow for handling an Iron(lll) bromide spill.
Experimental Protocol for Spill Neutralization and Cleanup:

e Evacuate and Alert: Immediately evacuate the area of the spill and alert nearby personnel
and your supervisor.

» Assess the Situation: Determine the extent of the spill. For a small, manageable spill,
proceed with cleanup. For a large or uncontrolled spill, evacuate the laboratory and contact
emergency services.

» Personal Protective Equipment (PPE): Before approaching the spill, don the appropriate
PPE: chemical-resistant gloves, safety goggles, a lab coat, and a NIOSH-approved
respirator for dust.

o Containment: If it is a solid, prevent it from spreading.

o Neutralization: Carefully cover the spilled Iron(lll) bromide with a neutralizing agent such as
soda ash (sodium carbonate) or a mixture of soda ash and slaked lime.

o Collection: Once the material is neutralized, carefully sweep or scoop it into a designated,
labeled hazardous waste container. Avoid creating dust.

» Decontamination: Clean the spill area with soap and water, and then wipe it dry.
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» Disposal: Dispose of the collected waste and any contaminated cleaning materials as
hazardous waste according to your institution's and local regulations.

Conclusion

Iron(lll) bromide is a valuable reagent in research and development, but its hazardous
properties necessitate strict adherence to safety protocols. By understanding its hazards,
implementing proper handling and storage procedures, and being prepared for emergencies,
researchers can significantly mitigate the risks associated with its use. This guide serves as a
comprehensive resource to promote a culture of safety in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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